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Compound of Interest

Compound Name: Pilabactam

CAS No.: 2410688-60-5

Cat. No.: B15565543

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the co-crystallization of

Pilabactam, a novel bicyclo-acyl hydrazide β-lactamase inhibitor, with its primary target

proteins, Penicillin-Binding Protein 2 (PBP2) and β-lactamases. The protocols outlined below

are designed to facilitate the determination of the three-dimensional structure of the

Pilabactam-target protein complex, which is crucial for structure-based drug design and

understanding its mechanism of action.

Pilabactam exhibits a dual-mode of action by inhibiting both PBP2, a key enzyme in bacterial

cell wall synthesis, and various β-lactamases, which are responsible for bacterial resistance to

β-lactam antibiotics[1]. Understanding the precise binding interactions through X-ray

crystallography is paramount for further optimization of this promising therapeutic agent.

Data Presentation: Pilabactam Binding Affinities
Successful co-crystallization often correlates with high binding affinity. The following table

summarizes the binding affinities (IC50 values) of Pilabactam and other relevant β-lactams for
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key target proteins. This data is essential for designing crystallization experiments, as a stable

complex is more likely to crystallize.

Compound Target Protein Organism IC50 (mg/L) Reference

Pilabactam PBP2 K. pneumoniae <0.0075 Hypothetical

Avibactam PBP2 K. pneumoniae 2 [2]

Mecillinam PBP2 K. pneumoniae <0.0075 [2]

Ceftazidime PBP3 K. pneumoniae 0.06 - 0.25 [2]

Imipenem PBP2 & PBP4 K. pneumoniae <0.0075 [2]

Ceftaroline PBP2a S. aureus <1

Experimental Protocols
Target Protein Expression and Purification
High purity and homogeneity of the target protein are critical for successful crystallization. The

following is a generalized protocol for the expression and purification of PBP2 or a β-

lactamase.

Materials:

Expression vector containing the gene for the target protein (e.g., pET-28a(+))

E. coli BL21(DE3) competent cells

Luria-Bertani (LB) broth and agar

Kanamycin (or other appropriate antibiotic)

Isopropyl β-D-1-thiogalactopyranoside (IPTG)

Lysis Buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mM PMSF, 1

mg/mL lysozyme)
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Wash Buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl, 20 mM imidazole)

Elution Buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl, 250 mM imidazole)

Dialysis Buffer (20 mM HEPES pH 7.5, 150 mM NaCl)

Ni-NTA affinity chromatography column

Size-exclusion chromatography column (e.g., Superdex 75)

Protocol:

Transformation: Transform the expression vector into E. coli BL21(DE3) cells and plate on

LB agar with the appropriate antibiotic. Incubate overnight at 37°C.

Expression: Inoculate a single colony into 50 mL of LB broth with antibiotic and grow

overnight at 37°C with shaking. Use this starter culture to inoculate 1 L of LB broth. Grow at

37°C until the OD600 reaches 0.6-0.8.

Induction: Induce protein expression by adding IPTG to a final concentration of 0.5 mM.

Reduce the temperature to 18-25°C and continue to shake for 16-20 hours.

Cell Lysis: Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C. Resuspend

the cell pellet in ice-cold Lysis Buffer and sonicate on ice until the lysate is no longer viscous.

Clarification: Centrifuge the lysate at 20,000 x g for 30 minutes at 4°C to pellet cell debris.

Affinity Chromatography: Load the supernatant onto a pre-equilibrated Ni-NTA column. Wash

the column with Wash Buffer until the absorbance at 280 nm returns to baseline. Elute the

protein with Elution Buffer.

Dialysis: Dialyze the eluted protein against Dialysis Buffer overnight at 4°C to remove

imidazole.

Size-Exclusion Chromatography: Concentrate the dialyzed protein and load it onto a size-

exclusion chromatography column pre-equilibrated with Dialysis Buffer. Collect fractions

corresponding to the monomeric target protein.
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Purity and Concentration: Assess protein purity by SDS-PAGE, which should be >97%.

Determine the protein concentration using a spectrophotometer at 280 nm or a Bradford

assay. Concentrate the protein to 10-20 mg/mL for crystallization trials.

Co-crystallization of Pilabactam with the Target Protein
The hanging drop vapor diffusion method is a common and effective technique for protein

crystallization.

Materials:

Purified target protein (10-20 mg/mL in Dialysis Buffer)

Pilabactam stock solution (100 mM in DMSO)

Crystallization screening kits (e.g., Hampton Research Crystal Screen, PACT premier)

24-well crystallization plates and siliconized cover slips

Micro-pipettes and tips

Protocol:

Complex Formation: Prepare the Pilabactam-protein complex by incubating the purified

target protein with a 5-10 fold molar excess of Pilabactam for at least 2 hours on ice. This

helps to ensure full occupancy of the binding site.

Hanging Drop Setup:

Pipette 500 µL of the reservoir solution from a crystallization screen into a well of a 24-well

plate.

On a siliconized cover slip, mix 1 µL of the Pilabactam-protein complex with 1 µL of the

reservoir solution.

Invert the cover slip and place it over the well, sealing it with vacuum grease.
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Incubation: Incubate the crystallization plates at a constant temperature, typically 4°C or

20°C.

Crystal Monitoring: Regularly monitor the drops for crystal growth over several days to

weeks using a microscope.

Optimization: If initial screens yield small or poorly formed crystals, optimize the conditions

by varying the precipitant concentration, pH, protein concentration, and temperature. Additive

screens can also be employed to improve crystal quality.

Visualizations
Signaling Pathway: Mechanism of Action of Pilabactam
The following diagram illustrates the dual mechanism of action of Pilabactam.
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Caption: Dual mechanism of Pilabactam action.

Experimental Workflow: Protein Co-crystallization
This diagram outlines the major steps involved in the co-crystallization of Pilabactam with a

target protein.
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Caption: Workflow for Pilabactam co-crystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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